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Compound of Interest

Compound Name:

(tert-

Butyldimethylsilyloxy)acetaldehyd

e

Cat. No.: B1274972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (tert-
Butyldimethylsilyloxy)acetaldehyde, a versatile bifunctional reagent widely employed in

organic synthesis. This document outlines its chemical and physical properties, detailed

guidelines for safe handling and storage, and protocols for its synthesis and common

applications. Particular emphasis is placed on its stability, potential hazards, and analytical

characterization to ensure its effective and safe use in research and development settings,

including pharmaceutical drug discovery.

Chemical and Physical Properties
(tert-Butyldimethylsilyloxy)acetaldehyde, also known as 2-(tert-
butyldimethylsilyloxy)acetaldehyde, is a colorless to light straw-colored liquid. The presence

of a sterically hindered tert-butyldimethylsilyl (TBDMS) ether protecting group and a reactive

aldehyde functionality makes it a valuable building block in the synthesis of complex organic

molecules.[1][2]

Table 1: Physical and Chemical Properties of (tert-Butyldimethylsilyloxy)acetaldehyde
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Property Value Reference(s)

CAS Number 102191-92-4 [2][3]

Molecular Formula C₈H₁₈O₂Si [3][4]

Molecular Weight 174.31 g/mol [3]

Appearance
Clear colorless to straw

colored liquid
[4]

Boiling Point 165-167 °C (lit.)

Density 0.915 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.432 (lit.)

Flash Point 60 °C (140 °F) - closed cup

Solubility

No data available, but

expected to be soluble in

common organic solvents.

Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of (tert-
Butyldimethylsilyloxy)acetaldehyde and to ensure laboratory safety.

Handling
(tert-Butyldimethylsilyloxy)acetaldehyde is a flammable liquid and an irritant.[3] All handling

should be performed in a well-ventilated fume hood. Appropriate personal protective equipment

(PPE) must be worn.

Eye Protection: Chemical safety goggles and a face shield are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.
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Respiratory Protection: If working outside of a fume hood or in case of a spill, a respirator

with an appropriate organic vapor cartridge is necessary.

Precautions:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use explosion-proof electrical, ventilating, and lighting equipment.

Take precautionary measures against static discharge.

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Storage
(tert-Butyldimethylsilyloxy)acetaldehyde should be stored in a cool, dry, and well-ventilated

area, away from incompatible materials.

Storage Temperature: 2-8°C is the recommended storage temperature.

Container: Keep the container tightly closed to prevent exposure to moisture and air.

Inert Atmosphere: For long-term storage, blanketing with an inert gas such as argon or

nitrogen is recommended to prevent potential oxidation or degradation.

Stability and Reactivity
Stability
The TBDMS ether group provides significant stability compared to a free hydroxyl group,

particularly under neutral and basic conditions. However, it is susceptible to cleavage under

acidic conditions and in the presence of fluoride ion sources. The aldehyde functionality is

prone to oxidation and polymerization.

Incompatible Materials
To prevent hazardous reactions, avoid contact with the following:
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Strong Oxidizing Agents: Can lead to vigorous reactions and potential fire.

Strong Acids: Will cleave the silyl ether bond.

Strong Bases: Can catalyze aldol condensation or other reactions.

Fluoride Ion Sources (e.g., Tetra-n-butylammonium fluoride - TBAF): Will readily cleave the

silyl ether.

Metals: Aldehydes can react with certain metals.

Hazardous Decomposition Products
While specific data for this compound is limited, thermal decomposition of similar aldehydes

can produce carbon monoxide, carbon dioxide, and other toxic fumes and gases.[5][6]

Experimental Protocols
Synthesis of (tert-Butyldimethylsilyloxy)acetaldehyde
A common method for the preparation of (tert-Butyldimethylsilyloxy)acetaldehyde is the

Swern oxidation of 2-((tert-butyldimethylsilyl)oxy)ethanol.

Reaction Scheme:
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2-((tert-butyldimethylsilyl)oxy)ethanol

(tert-Butyldimethylsilyloxy)acetaldehyde

Swern Oxidation

1. Oxalyl chloride, DMSO, CH2Cl2, -78 °C
2. Triethylamine

Reactants Products

(tert-Butyldimethylsilyloxy)acetaldehyde Ethyl 4-(tert-butyldimethylsilyloxy)but-2-enoate

(Carbethoxymethylene)triphenylphosphorane Triphenylphosphine oxide

Inputs

Reaction Steps

Outputs

(tert-Butyldimethylsilyloxy)acetaldehyde

Nucleophilic Attack

Acetone (in excess)

Enolate Formation
(from Acetone)

Aqueous NaOH

Protonation

β-Hydroxy Ketone

Dehydration (optional, with heat)

α,β-Unsaturated Ketone

Heat

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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